Cas no 55062-63-0 (4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one)
55062-63-0 structure
Product Name:4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
CAS No:55062-63-0
MF:C11H17N3O5
MW:271.269782781601
CID:1592840
PubChem ID:3036588
Update Time:2025-04-21
4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
- 4-amino-1-[(2R,3S,4S,5R)-5-(ethoxymethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one
- 2(1H)-pyrimidinone, 4-amino-1-(5-O-ethyl-b-D-arabinofuranosyl)-
- 55062-63-0
- 1(1H)-Pyrimidinone, 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)-
- 4-amino-1-[(2R,3S,4S,5R)-5-(ethoxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-yl]pyrimidin-2-one
- 4-Amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)-1(1H)-pyrimidinone
- DTXSID00203599
- 5'-O-Ethyl cytosine arabinoside
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- Inchi: 1S/C11H17N3O5/c1-2-18-5-6-8(15)9(16)10(19-6)14-4-3-7(12)13-11(14)17/h3-4,6,8-10,15-16H,2,5H2,1H3,(H2,12,13,17)/t6-,8-,9+,10-/m1/s1
- InChI Key: QOKRAJPMALOJNQ-SFKDOBOXSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1COCC)O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 271.117
- Monoisotopic Mass: 271.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 505.1°C at 760 mmHg
- Flash Point: 259.3°C
- Refractive Index: 1.657
4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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